Cas no 78686-78-9 (Methyl 6-chloro-5-fluoropyridine-3-carboxylate)

Methyl 6-chloro-5-fluoropyridine-3-carboxylate is a fluorinated pyridine derivative commonly used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—the chloro and fluoro substituents—enhance reactivity and selectivity in cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The ester group provides a handle for further functionalization, such as hydrolysis or amidation. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its utility in medicinal chemistry is underscored by its role in the development of bioactive molecules, particularly those targeting CNS and antimicrobial agents.

Methyl 6-chloro-5-fluoropyridine-3-carboxylate structure

78686-78-9 structure

Product Name:Methyl 6-chloro-5-fluoropyridine-3-carboxylate

CAS No:78686-78-9

MF:C₇H₅ClFNO₂

MW:189.571504354477

MDL:MFCD14698136

CID:1793813

PubChem ID:12677297

Update Time:2025-10-29

Methyl 6-chloro-5-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 6-chloro-5-fluoropyridine-3-carboxylate
- MolPort-008-146-155
- methyl 6-chloro-5-fluoronicotinate
- KB-87225
- 2-Chloro-3-fluoro-5-(methoxycarbonyl)pyridine
- C-2489
- Methyl 2-chloro-3-fluoropyridine-5-carboxylate
- METHYL 2-CHLORO-3-FLUORO-5-PYRIDINECARBOXYLATE
- 3-PYRIDINECARBOXYLIC ACID,6-CHLORO-5-FLUORO-,METHYL ESTER
- Methyl 6-chloro-5-fluoro-pyridine-3-carboxylate
- 6-chloro-5-fluoropyridine-3-carboxylic acid methyl ester
- DTXSID10506563
- CS-0181862
- methyl6-chloro-5-fluoronicotinate
- EN300-7412497
- 78686-78-9
- KDMTVIVGDHCOAH-UHFFFAOYSA-N
- PS-6731
- AKOS016015633
- MFCD14698136
- Z1255459532
- SB52956
- DB-109476
- SCHEMBL990912
- Methyl 6-chloro-5-fluoropyridine-3-carboxylate
- MDL： MFCD14698136
- Inchi： 1S/C7H5ClFNO2/c1-12-7(11)4-2-5(9)6(8)10-3-4/h2-3H,1H3
- InChI Key： KDMTVIVGDHCOAH-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(=O)OC)C=N1)F

Computed Properties

Exact Mass: 188.9992843g/mol
Monoisotopic Mass: 188.9992843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 39.2Å²

Methyl 6-chloro-5-fluoropyridine-3-carboxylate Pricemore >>

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Apollo Scientific	PC57018-250mg	Methyl 6-chloro-5-fluoronicotinate	78686-78-9		250mg	£124.00	2023-08-31
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TRC	B498730-10mg	methyl 6-chloro-5-fluoropyridine-3-carboxylate	78686-78-9		10mg	$ 50.00	2022-06-07
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